Cas no 3608-70-6 (3-Chloro-1-ethylpyrrolidine)

• Product name: 3-Chloro-1-ethylpyrrolidine
• CAS No: 3608-70-6
• MF: C₆H₁₂ClN
• MW: 133.619180679321
• MDL: MFCD09753794
• CID: 1473070
• PubChem ID: 19819781

3-Chloro-1-ethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1-ethylpyrrolidine
• 1-ethyl-3-chloro-piperidine
• 1-Ethyl-3-chloropiperidine
• Piperidine, 3-chloro-1-ethyl-
• 1-Aethyl-3-chlor-piperidin
• SureCN1549710
• PubChem6737
• 3-Chlor-1-aethyl-piperidin
• 3-chloro-1-ethyl-pyrrolidine
• AC1Q3PN1
• CTK1A8018
• 3-chloro-1-ethyl-piperidine
• 1-Aethyl-3-chlor-pyrrolidin
• AC1L2THY
• (+-)-1-Aethyl-3-chlor-piperidin
• 1-ETHYL-3-CHLORO-TERTHYDROPYRROLO
• 1-ethyl-3-chloro-pyrrolidine
• 1-ETHYL-3-CHLORO PYRROLIDINE
• AK552016
• AS-59353
• 3608-70-6
• DB-356888
• D82602
• AKOS012693993
• CS-0186799
• SCHEMBL2619540
• MFCD09753794
• 3-Chloro-1-ethylpyrrolidine

• MDL： MFCD09753794
• Inchi： 1S/C6H12ClN/c1-2-8-4-3-6(7)5-8/h6H,2-5H2,1H3
• InChI Key： WDBPDIQNBCWYOY-UHFFFAOYSA-N
• SMILES： ClC1([H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 133.06596
• Monoisotopic Mass: 133.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 1.4

Experimental Properties

• Density: 1.04±0.1 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 157-159 ºC (76 Torr)
• Flash Point: 52.7±25.4 ºC
• Solubility: Slightly soluble (28 g/l) (25 º C)
• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 3-Chloro-1-ethylpyrrolidine

3-Chloro-1-ethylpyrrolidine (CAS No. 3608-70-6): A Comprehensive Overview of Its Properties and Applications

3-Chloro-1-ethylpyrrolidine (CAS No. 3608-70-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. With its unique molecular structure, this compound serves as a versatile intermediate in synthetic chemistry. The CAS No. 3608-70-6 is a critical identifier for researchers and industry professionals seeking precise information about this chemical. Its pyrrolidine backbone, combined with an ethyl and chloro substituent, offers distinct reactivity patterns, making it valuable for targeted synthesis.

In recent years, the demand for 3-Chloro-1-ethylpyrrolidine has surged due to its role in the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where it acts as a building block for heterocyclic compounds. The compound’s chloroethyl functional group enhances its utility in cross-coupling reactions, a hot topic in modern organic chemistry. This aligns with the growing trend of green chemistry, as scientists explore sustainable methods to optimize its synthesis.

The physicochemical properties of 3-Chloro-1-ethylpyrrolidine are another area of interest. Its molecular weight, boiling point, and solubility are frequently searched by chemists aiming to integrate it into complex reaction schemes. For instance, its moderate polarity makes it suitable for liquid-phase extraction techniques, a method gaining traction in process optimization studies. These attributes contribute to its popularity in high-throughput screening workflows, a key focus in contemporary pharmaceutical R&D.

Beyond pharmaceuticals, CAS No. 3608-70-6 finds applications in agrochemical formulations. The compound’s structural flexibility allows it to serve as a precursor for crop protection agents, addressing the global need for sustainable agriculture. This connection to food security highlights its relevance in addressing pressing environmental and societal challenges. Additionally, its stability under various conditions makes it a candidate for advanced material synthesis, particularly in polymer science.

From a safety and handling perspective, 3-Chloro-1-ethylpyrrolidine requires standard laboratory precautions, similar to other organochlorine compounds. Proper storage conditions and ventilation are essential to ensure safe usage. These practical considerations are often queried by professionals in online forums, reflecting the compound’s widespread use in industrial and academic settings.

In summary, 3-Chloro-1-ethylpyrrolidine (CAS No. 3608-70-6) is a multifaceted compound with broad applicability across scientific disciplines. Its role in innovative research, coupled with its alignment with industry trends, ensures its continued relevance. As the scientific community explores new frontiers, this compound remains a cornerstone in the toolkit of modern chemists and researchers.